Cas no 858484-20-5 (2-(1-Methyl-1H-tetrazol-5-yl)benzenamine)

• Product Name: 2-(1-Methyl-1H-tetrazol-5-yl)benzenamine
• CAS No: 858484-20-5
• MF: C₈H₉N₅
• MW: 175.190560102463
• MDL: MFCD09035880
• CID: 720147
• PubChem ID: 23009336
• Update Time: 2025-05-19

2-(1-Methyl-1H-tetrazol-5-yl)benzenamine Chemical and Physical Properties

Names and Identifiers

• Benzenamine,2-(1-methyl-1H-tetrazol-5-yl)-
• 2-(1-methyl-1H-tetrazol-5-yl)aniline
• 2-(1-methyl-1H-tetrazol-5-yl)Benzenamine
• 2-(1-methyltetrazol-5-yl)aniline
• EN300-343891
• AKOS004118083
• CS-0246804
• 2-(1-METHYL-1H-1,2,3,4-TETRAAZOL-5-YL)ANILINE
• 858484-20-5
• Z804950756
• DTXSID90629749
• 2-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)aniline
• FT-0724634
• 2-(1-Methyl-1H-tetrazol-5-yl)benzenamine

• MDL： MFCD09035880
• Inchi： 1S/C8H9N5/c1-13-8(10-11-12-13)6-4-2-3-5-7(6)9/h2-5H,9H2,1H3
• InChI Key： WIOMGSQQOSNFTB-UHFFFAOYSA-N
• SMILES： N1(C)C(C2C=CC=CC=2N)=NN=N1

Computed Properties

• Exact Mass: 175.08579531g/mol
• Monoisotopic Mass: 175.08579531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 69.6Ų

Additional information on 2-(1-Methyl-1H-tetrazol-5-yl)benzenamine

Introduction to 2-(1-Methyl-1H-tetrazol-5-yl)benzenamine (CAS No. 858484-20-5)

2-(1-Methyl-1H-tetrazol-5-yl)benzenamine, identified by the Chemical Abstracts Service Number (CAS No.) 858484-20-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of tetrazole derivatives, which are known for their diverse biological activities and potential applications in drug development. The structural motif of this molecule, featuring a benzene ring conjugated with a 1-methyltetrazole moiety and an amine functional group, positions it as a promising candidate for further exploration in therapeutic contexts.

The 1-methyltetrazole component of 2-(1-Methyl-1H-tetrazol-5-yl)benzenamine is particularly noteworthy due to its unique electronic and steric properties. Tetrazole derivatives have been extensively studied for their role in modulating various biological pathways, including enzyme inhibition and receptor binding. The presence of the methyl group at the 1-position of the tetrazole ring enhances its reactivity and binding affinity, making it an attractive scaffold for medicinal chemists seeking to design novel bioactive molecules.

The benzenamine part of the molecule contributes to its hydrophilic nature, facilitating interactions with biological targets such as proteins and enzymes. This dual functionality—combining the lipophilic benzene ring with the polar tetrazole and amine groups—makes 2-(1-Methyl-1H-tetrazol-5-yl)benzenamine a versatile building block for drug discovery. Its potential applications span across multiple therapeutic areas, including oncology, neurology, and anti-inflammatory treatments.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 2-(1-Methyl-1H-tetrazol-5-yl)benzenamine with high precision. These studies suggest that the compound can interact with target proteins through multiple hydrogen bonding interactions, hydrophobic contacts, and π-stacking effects. Such insights are crucial for designing derivatives with enhanced potency and selectivity.

In the realm of oncology, tetrazole derivatives have shown promise as inhibitors of kinases and other enzymes involved in cancer cell proliferation. The structural features of 2-(1-Methyl-1H-tetrazol-5-yl)benzenamine make it a candidate for developing small-molecule inhibitors that can disrupt aberrant signaling pathways in tumors. Preclinical studies have begun to explore its efficacy in vitro and in vivo, with preliminary results indicating potential therapeutic benefits.

Another area of interest is neurology, where compounds targeting neurodegenerative diseases are highly sought after. The ability of 2-(1-Methyl-1H-tetrazol-5-yl)benzenamine to cross the blood-brain barrier and interact with central nervous system receptors makes it a compelling candidate for treating conditions such as Alzheimer's disease and Parkinson's disease. Research is ongoing to identify specific receptor targets and optimize its pharmacokinetic properties.

The anti-inflammatory potential of this compound has also been examined. Inflammatory processes are mediated by various signaling pathways and enzymes, many of which can be modulated by small molecules. Studies suggest that 2-(1-Methyl-1H-tetrazol-5-yl)benzenamine may inhibit key inflammatory mediators, offering a novel approach to managing chronic inflammatory disorders.

From a synthetic chemistry perspective, 2-(1-Methyl-1H-tetrazol-5-yl)benzenamine serves as an excellent intermediate for constructing more complex molecules. Its modular structure allows for easy modification at multiple sites, enabling chemists to tailor its properties for specific applications. Advances in synthetic methodologies have made it possible to produce this compound in high yields with high purity, facilitating further research and development.

The pharmacological profile of 2-(1-Methyl-1H-tetrazol-5-yl)benzenamine is still being elucidated, but early findings are encouraging. Its ability to modulate multiple biological targets suggests broad therapeutic potential. As research progresses, additional derivatives may be developed to enhance its efficacy while minimizing side effects.

In conclusion, 2-(1-Methyl-1H-tetrazol-5-yl)benzenamine (CAS No. 858484-20-5) is a multifaceted compound with significant promise in pharmaceutical applications. Its unique structural features and biological activities position it as a valuable asset in drug discovery efforts aimed at addressing critical health challenges. Continued research into its mechanisms of action and therapeutic potential will further solidify its role in modern medicine.